![molecular formula C8H8O3S B6171761 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid CAS No. 1480852-51-4](/img/no-structure.png)
4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid
Overview
Description
“4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid” is a chemical compound with the molecular formula C8H8O3S . This compound belongs to the class of organic compounds known as alpha amino acids and derivatives .
Molecular Structure Analysis
The InChI code for “4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid” is 1S/C8H8O3S/c9-8(10)6-4-12-7-3-11-2-1-5(6)7/h4H,1-3H2,(H,9,10) . The molecular weight of the compound is 184.22 .Physical And Chemical Properties Analysis
“4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid” is a solid substance . The molecular weight of the compound is 184.22 .Scientific Research Applications
Medicinal Chemistry
4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid: is a compound of interest in medicinal chemistry due to its structural similarity to biologically active molecules. It can serve as a building block for the synthesis of various pharmacologically active agents. Its carboxylic acid group allows for further functionalization, making it a versatile precursor in drug discovery and development .
Material Science
In material science, this compound could be utilized in the development of organic semiconductors. The thiophene and pyran rings present in the structure may contribute to electronic properties favorable for the construction of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) .
Agriculture
The potential agricultural applications of 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid include its use as a precursor for the synthesis of herbicides or pesticides. Its chemical structure could be modified to interact with specific biological targets in pests and weeds, providing a basis for new agrochemicals .
Environmental Science
This compound could be explored for environmental applications, particularly in the removal or detection of pollutants. Its modified derivatives might bind to specific contaminants, aiding in their detection or removal from water sources .
Analytical Chemistry
In analytical chemistry, derivatives of 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid could be used as standards or reagents. Due to its unique structure, it can be part of the calibration process in high-performance liquid chromatography (HPLC) or as a reactant in chemical assays .
Biochemistry
The biochemical research applications of this compound include its role as an intermediate in metabolic studies. It could be used to investigate enzyme-catalyzed reactions involving carboxylic acid derivatives, contributing to our understanding of metabolic pathways .
Pharmacology
In pharmacology, 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid might be used to study its pharmacokinetics and pharmacodynamics. It could serve as a lead compound for the development of new drugs with improved efficacy and reduced side effects .
Mechanism of Action
Target of Action
The primary target of 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid is the Ras-related protein Rab-7 . Rab-7 is a member of the Ras superfamily of GTPases and plays a crucial role in the regulation of vesicular traffic in cells .
Mode of Action
4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid acts as a potent and competitive inhibitor of Ras-related GTPases . It binds potently to the Rab7 nucleotide binding site, thereby antagonizing the function of Rab-7 .
Biochemical Pathways
It is known that the compound reduces class switch dna recombination (csr) in b cells and survival of plasma cells
Result of Action
The molecular and cellular effects of 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid’s action include the reduction of class switch DNA recombination (CSR) in B cells and the survival of plasma cells
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid involves the synthesis of the thieno[2,3-c]pyran ring system followed by the introduction of the carboxylic acid functional group.", "Starting Materials": [ "2-bromo-3-methylthiophene", "2,3-dihydrofuran", "sodium hydride", "ethyl acetoacetate", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-3-methylthiophene by bromination of 3-methylthiophene with bromine in the presence of sulfuric acid.", "Step 2: Synthesis of 2-(2,3-dihydrofuran-2-yl)-3-methylthiophene by reaction of 2-bromo-3-methylthiophene with 2,3-dihydrofuran in the presence of sodium hydride.", "Step 3: Synthesis of 4H,5H-thieno[2,3-c]pyran-2-carboxylic acid by cyclization of 2-(2,3-dihydrofuran-2-yl)-3-methylthiophene with ethyl acetoacetate in the presence of acetic anhydride and sulfuric acid.", "Step 4: Synthesis of 4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid by further cyclization of 4H,5H-thieno[2,3-c]pyran-2-carboxylic acid with sodium hydroxide in water and hydrochloric acid.", "Step 5: Purification of the final product by washing with sodium bicarbonate and sodium chloride, followed by recrystallization from ethanol." ] } | |
CAS RN |
1480852-51-4 |
Product Name |
4H,5H,7H-thieno[2,3-c]pyran-2-carboxylic acid |
Molecular Formula |
C8H8O3S |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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